Cas no 54746-49-5 (N-Carbethoxy-DL-methionine)

• Product Name: N-Carbethoxy-DL-methionine
• CAS No: 54746-49-5
• MF: C₈H₁₅NO₄S
• MW: 221.27400135994
• CID: 2626967
• PubChem ID: 4654650
• Update Time: 2025-04-21

N-Carbethoxy-DL-methionine Chemical and Physical Properties

Names and Identifiers

• DTXSID10405284
• Q27282011
• 54746-49-5
• NSC-81846
• Methionine, N-(ethoxycarbonyl)-
• AKOS000158107
• AKOS017269882
• K699APP602
• SCHEMBL4957200
• DL-Methionine, N-(ethoxycarbonyl)-
• UNII-K699APP602
• NSC81846
• N-Carbethoxy-DL-methionine

• Inchi： 1S/C8H15NO4S/c1-3-13-8(12)9-6(7(10)11)4-5-14-2/h6H,3-5H2,1-2H3,(H,9,12)(H,10,11)
• InChI Key： NHTCAJWKRVYNBE-UHFFFAOYSA-N
• SMILES： S(C)CCC(C(=O)O)NC(=O)OCC

Computed Properties

• Exact Mass: 221.07217913Da
• Monoisotopic Mass: 221.07217913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 101Ų